Cas no 898459-09-1 (N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide)

• Product name: N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide
• CAS No: 898459-09-1
• MF: C₂₀H₁₈N₂O₅S₂
• MW: 430.497322559357
• CID: 5485939

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-2-ethylsulfonylbenzamide
• N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C20H18N2O5S2/c1-2-29(24,25)18-6-4-3-5-14(18)19(23)22-20-21-15(12-28-20)13-7-8-16-17(11-13)27-10-9-26-16/h3-8,11-12H,2,9-10H2,1H3,(H,21,22,23)
• InChI Key： UXQSUJUNFKABKZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCCOC3=C2)=CS1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

Comprehensive Overview of N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide (CAS No. 898459-09-1)

N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide, with the CAS number 898459-09-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxin moiety, a thiazole ring, and an ethanesulfonyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating specific biological pathways, which could lead to breakthroughs in therapeutic areas such as inflammation and metabolic disorders.

The compound's structural complexity, particularly the presence of the 1,4-benzodioxin and thiazol-2-yl groups, suggests its potential as a scaffold for designing novel bioactive molecules. In recent years, there has been growing interest in sulfonamide derivatives due to their diverse pharmacological properties, and N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide fits into this category. Its ethanesulfonyl component may contribute to enhanced solubility and bioavailability, which are critical factors in drug formulation.

From a synthetic chemistry perspective, the preparation of CAS 898459-09-1 involves multi-step organic reactions, including condensation and sulfonylation processes. The compound's purity and stability are essential for research applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are often employed to characterize it. Given the rising demand for high-purity research chemicals, this compound is frequently sourced by laboratories focusing on medicinal chemistry and biomolecular studies.

In the context of current scientific trends, N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide aligns with the exploration of small-molecule inhibitors and targeted therapies. With the increasing emphasis on precision medicine, researchers are investigating how such compounds can interact with specific protein targets. For instance, the benzodioxin-thiazole hybrid structure may exhibit affinity for certain enzymes or receptors, making it a candidate for further structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in oxidative stress modulation. The benzodioxin moiety is known for its electron-rich properties, which could influence redox-sensitive pathways. This has led to speculation about its applicability in conditions where reactive oxygen species (ROS) play a significant role. While preliminary studies are promising, extensive in vitro and in vivo testing is required to validate these hypotheses.

From a commercial standpoint, CAS 898459-09-1 is primarily available through suppliers specializing in fine chemicals and research intermediates. Its niche application means that it is often produced in small batches to meet the specific needs of academic and industrial researchers. The compound's molecular weight and chemical stability are key considerations for storage and handling, ensuring its integrity over time.

In summary, N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide represents a fascinating example of modern heterocyclic chemistry with potential implications for drug development. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in areas like chronic inflammation and metabolic syndrome.